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Compound Name: Nickel-cobalt hydroxide

Cat. No.: B8459792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the hydrothermal synthesis

of nickel-cobalt layered double hydroxide (Ni-Co LDH) nanosheets. These nanomaterials are of

significant interest due to their unique spatial structure, excellent electrochemical activity, and

tunable properties.[1]

Application Notes
Nickel-cobalt layered double hydroxides are 2D nanomaterials with a hydrotalcite-like structure.

[2] Their high surface area, porous structure, and synergistic electrochemical activity between

nickel and cobalt ions make them highly effective in various applications.[3][4] While

extensively studied for energy storage, their properties also make them promising candidates

for advanced biosensing platforms, which are critical in drug discovery and diagnostics.

Primary Applications:

Energy Storage (Supercapacitors): Ni-Co LDH nanosheets are exceptional electrode

materials for supercapacitors.[5] Their layered structure provides a large surface area for

electrochemical reactions and efficient ion diffusion pathways, leading to high specific

capacitance and excellent cycling stability.[6] The direct growth of these nanosheets on
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conductive substrates like nickel foam avoids the need for polymer binders and improves

electrical conductivity.[3]

Electrocatalysis: These materials are effective electrocatalysts for water splitting, including

the oxygen evolution reaction (OER) and hydrogen evolution reaction (HER).[7] Their

tunable composition and abundant active sites can significantly enhance catalytic efficiency.

Biosensors: The high surface area and excellent electrochemical properties of Ni-Co LDH

nanosheets make them a promising platform for developing sensitive electrochemical

biosensors.[5] Enzymes or other biomolecules can be immobilized on the nanosheet

surface. The material's ability to facilitate electron transfer reactions allows for the sensitive

detection of target analytes, which is a key process in drug development for monitoring

biochemical reactions and screening potential drug candidates.

Material Properties

Key Application Areas

High Surface Area

Excellent Electrochemical Activity[1]

Supercapacitors[5] Electrochemical Biosensors[5]

Tunable Layered Structure[4]

Electrocatalysis (Water Splitting)[7]

Synergistic Ni-Co Effects[4]
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Experimental Protocols
This section details a general protocol for the hydrothermal synthesis of Ni-Co LDH nanosheets

grown directly on a nickel foam substrate. This method is effective for creating binder-free

electrodes for electrochemical applications.[3]

Substrate Preparation
Cut nickel foam (NF) into desired dimensions (e.g., 1 cm x 1 cm).

Clean the NF pieces sequentially with acetone, 1 M HCl, absolute ethanol, and deionized

(DI) water.

Use ultrasonication for 15 minutes in each cleaning solution to remove surface oxides and

organic residues.

Dry the cleaned NF pieces before use.

Precursor Solution Preparation
Prepare a 50 mL aqueous solution containing:

1 mmol of Nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

0.5 mmol of Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)

Stir the solution with ultrasonication for 30 minutes to ensure complete dissolution and

mixing.

Add 6 mmol of urea (CO(NH₂)₂) to the solution.

(Optional Additive) For enhanced performance, add 1.5 mmol of ammonium fluoride (NH₄F)

to the solution.[3] Stir until all components are dissolved.

Hydrothermal Synthesis
Place the cleaned nickel foam piece(s) into a 100 mL Teflon-lined stainless steel autoclave.
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Pour the prepared precursor solution into the autoclave.

Seal the autoclave and heat it to 100-120°C for 8-12 hours in an oven.

After the reaction, allow the autoclave to cool down to room temperature naturally.

Product Collection and Finishing
Retrieve the nickel foam, which is now coated with Ni-Co LDH nanosheets.

Rinse the product thoroughly with DI water and ethanol to remove any residual ions and

solvents.

Dry the final product in an oven at 60°C for 12 hours.

// Nodes start [label="Start", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

prep_substrate [label="1. Substrate Preparation\n(Ni Foam Cleaning)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; prep_solution [label="2. Precursor Solution Preparation\n(Ni/Co Salts +

Urea)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; hydrothermal [label="3. Hydrothermal

Reaction\n(100°C, 8h in Autoclave)[3]", fillcolor="#EA4335", fontcolor="#FFFFFF"]; cool

[label="4. Cooling\n(To Room Temperature)", fillcolor="#FBBC05", fontcolor="#202124"]; rinse

[label="5. Rinsing\n(DI Water & Ethanol)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; dry

[label="6. Drying\n(60°C for 12h)[3]", fillcolor="#4285F4", fontcolor="#FFFFFF"]; characterize

[label="7. Characterization\n(SEM, XRD, Electrochemical Tests)", fillcolor="#34A853",

fontcolor="#FFFFFF"]; end [label="End Product:\nNi-Co LDH Nanosheets", shape=ellipse,

fillcolor="#FBBC05", fontcolor="#202124"];

// Edges start -> prep_substrate [color="#5F6368"]; prep_substrate -> prep_solution

[color="#5F6368"]; prep_solution -> hydrothermal [color="#5F6368"]; hydrothermal -> cool

[color="#5F6368"]; cool -> rinse [color="#5F6368"]; rinse -> dry [color="#5F6368"]; dry ->

characterize [color="#5F6368"]; characterize -> end [color="#5F6368"]; } caption Figure 2:

Workflow for the hydrothermal synthesis of Ni-Co LDH nanosheets.

Characterization
Morphology and Structure: Use Scanning Electron Microscopy (SEM) to observe the

nanosheet morphology and X-ray Diffraction (XRD) to confirm the layered double hydroxide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2017/ra/c7ra06670h
https://pubs.rsc.org/en/content/articlehtml/2017/ra/c7ra06670h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8459792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


crystal structure.[8]

Electrochemical Performance: Perform electrochemical tests in a three-electrode setup using

a 2 M or 3 M KOH aqueous solution as the electrolyte.[6][8] Key tests include Cyclic

Voltammetry (CV), Galvanostatic Charge-Discharge (GCD), and Electrochemical Impedance

Spectroscopy (EIS) to determine specific capacitance, rate capability, and cycling stability.[7]

Data Presentation
The electrochemical performance of Ni-Co LDH nanosheets is highly dependent on the

synthesis conditions and the specific precursors used. The following tables summarize

performance data from various studies.

Table 1: Effect of Anion Source on Electrochemical Performance[8]

Sample Name (Anion)
Specific Capacitance (at 1
A/g)

Capacitive Retention (at 7
A/g)

Ni-Co(SO₄) 1551.1 F/g 60.1%

Ni-Co(Cl) 440.7 F/g 21.7%

Ni-Co(Ac) 337.8 F/g 4.6%

Ni-Co(NO₃) 141.6 F/g 6.0%

The results indicate that using sulfate salts as precursors can lead to a looser layer structure,

providing more active sites and benefiting electrolyte diffusion.[8]

Table 2: Performance of Ni-Co LDH with Additives and on Different Substrates
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Synthesis
Method /
Additive

Substrate
Specific
Capacitanc
e

Current
Density

Cycling
Stability

Reference

Hydrothermal

with NH₄F
Ni Foam 1445 F/g 2 A/g 99% retention [1][3]

Hydrothermal Ni Foam 1734 F/g 6 A/g Not specified [6]

Hydrothermal

(Mn-doped)
Ni Foam 1709 F/g 1 A/g

65.4% after

4000 cycles
[9]

Hydrothermal
Biomass

Carbon
606.4 F/g 0.5 A/g

87.1% after

1000 cycles
[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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